Cas no 143773-92-6 (Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]-)
143773-92-6 structure
Product Name:Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]-
CAS No:143773-92-6
MF:C11H19N3Si
MW:221.374162912369
CID:152280
PubChem ID:134015
Update Time:2025-04-19
Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]-
- 2-[(3-trimethylsilylphenyl)methyl]guanidine
- 3-Trimethylsilylbenzylguanidine
- meta-Tmsbg
- 143773-92-6
- ((3-(Trimethylsilyl)phenyl)methyl)guanidine
- Guanidine, N-[[3-(trimethylsilyl)phenyl]methyl]-
- 1-(3-(Trimethylsilyl)benzyl)guanidine
- meta-(Trimethylsilyl)benzylguanidine
- Meta-trimethylsilylbenzylguanidine
- DTXSID50162541
- 3-trimethyl-silylbenzylguanidine
- Guanidine, ((3-(trimethylsilyl)phenyl)methyl)-
- SCHEMBL8661045
-
- Inchi: 1S/C11H19N3Si/c1-15(2,3)10-6-4-5-9(7-10)8-14-11(12)13/h4-7H,8H2,1-3H3,(H4,12,13,14)
- InChI Key: SHOAMYMDGVKAET-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)C1C=CC=C(C/N=C(\N)/N)C=1
Computed Properties
- Exact Mass: 221.13500
- Monoisotopic Mass: 221.134824
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Density: 1.02
- Boiling Point: 337.5°Cat760mmHg
- Flash Point: 157.9°C
- Refractive Index: 1.524
- PSA: 61.90000
- LogP: 2.40580
Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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